Cas no 72704-76-8 (3,4-Dihydroxychalcone)

• Product Name: 3,4-Dihydroxychalcone
• CAS No: 72704-76-8
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 550085
• Update Time: 2025-04-19

3,4-Dihydroxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-phenyl-
• 3,4-DIHYDROXYCHALCONE
• 1-Phenyl-3-(3,4-dihydroxyphenyl)-2-propen-1-one
• Chalcone,3,4-dihydroxy- (6CI,7CI)
• 3,4-Dihydroxychalcone

• Inchi： 1S/C15H12O3/c16-13(12-4-2-1-3-5-12)8-6-11-7-9-14(17)15(18)10-11/h1-10,17-18H/b8-6-
• InChI Key： HHKVOYUYPYZFHJ-VURMDHGXSA-N
• SMILES： OC1C(O)=CC(/C=C\C(C2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 240.07866
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: nothing

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones